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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of n-
Octylcyclohexane (C14H28), a saturated hydrocarbon with increasing relevance in various
industrial and research applications. This document summarizes key physical and
thermodynamic data, details the experimental methodologies used for their determination, and
presents logical workflows for property measurement.

Core Thermodynamic Properties

n-Octylcyclohexane is a colorless liquid at standard conditions. A summary of its fundamental
thermodynamic and physical properties is presented below.

Table 1: Fundamental Physical and Thermodynamic Properties of n-Octylcyclohexane
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Property Value Source(s)
Molecular Formula C14H28 [1112][3]
Molecular Weight 196.37 g/mol [11[2][3]
CAS Number 1795-15-9 [1][3]
Melting Point -19.69 °C (253.46 K) [4]

Boiling Point 264 °C (537.15 K) [4]

Flash Point 105.4 °C [4]

Enthalpy of Formation (gas,

-295.6 + 2.1 kJ/mol [3]
298.15 K)

Temperature-Dependent Thermodynamic Properties

The thermodynamic properties of n-Octylcyclohexane exhibit significant variation with
temperature. The following tables summarize the available experimental data for density,
viscosity, heat capacity, and vapor pressure as a function of temperature.

Density

The density of liquid n-Octylcyclohexane decreases with increasing temperature.
Experimental data is presented in Table 2.

Table 2: Density of n-Octylcyclohexane at Various Temperatures
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Temperature (°C) Temperature (K) Density (g/lcm3) Source(s)
20 293.15 0.817 [5]6]
25 298.15 0.813 [5]6]
30 303.15 0.809 [5]6]
40 313.15 0.801 [5]6]
50 323.15 0.793 [5][6]
60 333.15 0.785 [5]6]
Viscosity

The viscosity of n-Octylcyclohexane, a measure of its resistance to flow, decreases
significantly as temperature increases.

Table 3: Viscosity of n-Octylcyclohexane at Various Temperatures

Dynamic Viscosity

Temperature (°C) Temperature (K) (mPa-s) Source(s)
20 293.15 2.89 [5][6]
25 298.15 2.44 [5]6]
30 303.15 2.08 [5][6]
40 313.15 1.59 [5][6]
50 323.15 1.25 [5][6]
60 333.15 1.01 [5][6]
Heat Capacity

Heat capacity data for n-Octylcyclohexane is crucial for understanding its heat transfer
characteristics. While extensive temperature-dependent data is not readily available in the
literature, a representative value for the liquid phase is provided.
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Table 4: Liquid Phase Heat Capacity of n-Octylcyclohexane

Isobaric Heat

Temperature (°C) Temperature (K) Capacity (Cp) Source(s)
(J/mol-K)
25 298.15 395.4 [7]

Vapor Pressure

The vapor pressure of n-Octylcyclohexane increases with temperature, as described by the
Antoine equation:

logi0(P) =A-(B/ (T +C))
where P is the vapor pressure in mmHg and T is the temperature in °C.

Table 5: Antoine Equation Constants for n-Octylcyclohexane

Temperature Range

Constant Value °C) Source(s)

A 7.045 79 - 280 [8][9][10][11][12]
B 1654.2 79 - 280 [8][9][10][11][12]
C 207.3 79 - 280 [8][9][10][11][12]

Experimental Protocols

The accurate determination of thermodynamic properties relies on precise experimental
methodologies. The following sections detail the common protocols used for measuring the key
properties of liquid hydrocarbons like n-Octylcyclohexane.

Density Measurement

A common and accurate method for determining the density of liquids is the pycnometer
method.
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Density Measurement Workflow (Pycnometer)

Weigh empty, clean, and dry pycnometer (m_p)

Fill pycnometer with deionized water

Weigh pycnometer filled with water (m_pw)

Calculate pycnometer volume (V_p)
V_p =(m_pw - m_p) / p_water

Clean and dry pycnometer

Fill pycnometer with n-Octylcyclohexane

Weigh pycnometer filled with sample (m_ps)

Calculate sample density (p_s)
p_s=(m_ps-m_p)/V_p

Click to download full resolution via product page

Workflow for density measurement using a pycnometer.
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The procedure involves the precise weighing of the pycnometer when empty, filled with a
reference liquid of known density (e.g., water), and finally filled with the sample liquid. The
volume of the pycnometer is determined using the reference liquid, and this volume is then
used to calculate the density of the sample.

Viscosity Measurement

The viscosity of hydrocarbon liquids can be determined using various types of viscometers,
including capillary viscometers, falling ball viscometers, and rotational viscometers. A
generalized workflow for viscosity measurement is outlined below.
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Viscosity Measurement Workflow

Prepare viscometer and sample

Equilibrate sample to desired temperature

Perform measurement
(e.g., flow time, torque)

Calculate viscosity using instrument-specific equations

Repeat measurement for reproducibility

Click to download full resolution via product page

Generalized workflow for viscosity measurement.

For a capillary viscometer, the time it takes for a fixed volume of liquid to flow through a
capillary tube is measured. For a falling ball viscometer, the time it takes for a sphere to fall a
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certain distance through the liquid is recorded. Rotational viscometers measure the torque
required to rotate a spindle immersed in the fluid.

Heat Capacity Measurement

Differential Scanning Calorimetry (DSC) is a widely used technique for measuring the heat
capacity of liquids.

Heat Capacity Measurement Workflow (DSC)

Calibrate DSC with a known standard (e.g., sapphire)

Prepare sample in a hermetically sealed pan

Run a baseline with an empty pan

Run the sample under the same conditions

Calculate heat capacity (Cp) from the heat flow difference
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Workflow for heat capacity measurement using DSC.

The method involves heating a sample and a reference at a controlled rate and measuring the
difference in heat flow required to maintain both at the same temperature. By comparing the
heat flow of the sample to that of a known standard, the heat capacity of the sample can be
determined.

Conclusion

This technical guide provides a consolidated source of information on the key thermodynamic
properties of n-Octylcyclohexane. The presented data and experimental protocols are
intended to be a valuable resource for researchers, scientists, and professionals in drug
development and other fields where the physicochemical properties of such compounds are of
critical importance. The provided workflows offer a logical framework for the experimental
determination of these properties. Further research to expand the temperature and pressure
ranges of the available data would be beneficial for a more complete understanding of the
thermodynamic behavior of n-Octylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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